N-(3-propoxyphenyl)thiophene-2-carboxamide

• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol
• IUPAC Name: N-(3-propoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H15NO2S/c1-2-8-17-12-6-3-5-11(10-12)15-14(16)13-7-4-9-18-13/h3-7,9-10H,2,8H2,1H3,(H,15,16)
• InChI Key: ATXPXOFOMOLFBF-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)NC(=O)C2=CC=CS2

Description

N-(3-propoxyphenyl)thiophene-2-carboxamide, commonly known as PPTC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PPTC belongs to the class of compounds known as thiophenes, which are known for their biological activities, including anti-inflammatory, anticancer, and neuroprotective properties. In

Mechanism of Action

The mechanism of action of PPTC is not fully understood, but studies have suggested that it may act as an antioxidant and anti-inflammatory agent. PPTC has been shown to inhibit the production of reactive oxygen species and pro-inflammatory cytokines, which are known to contribute to oxidative stress and inflammation.
Biochemical and Physiological Effects:
PPTC has been shown to have several biochemical and physiological effects. Studies have shown that PPTC can increase the levels of antioxidant enzymes such as superoxide dismutase and catalase, which can protect cells from oxidative stress. PPTC has also been shown to decrease the levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha and interleukin-6, which are known to contribute to inflammation.

Advantages and Limitations for Lab Experiments

One advantage of PPTC is its potential therapeutic applications in various diseases, including neurodegenerative diseases and cancer. PPTC is also relatively easy to synthesize using the Suzuki-Miyaura cross-coupling reaction. However, one limitation of PPTC is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on PPTC. One area of research could focus on improving the solubility of PPTC to make it more suitable for in vivo administration. Another area of research could focus on the development of PPTC derivatives with improved therapeutic properties. Additionally, more studies are needed to fully understand the mechanism of action of PPTC and its potential therapeutic applications.

Synthesis Methods

PPTC can be synthesized using a variety of methods, including the Suzuki-Miyaura cross-coupling reaction, which involves the coupling of a boronic acid with an aryl halide. In one study, PPTC was synthesized using the Suzuki-Miyaura cross-coupling reaction between 3-bromoanisole and 2-thiophenecarboxylic acid. The reaction was carried out in the presence of palladium acetate and triphenylphosphine in a mixture of water and tetrahydrofuran at 80°C for 24 hours. The resulting product was purified by column chromatography to yield PPTC.

Scientific Research Applications

PPTC has been the subject of several scientific studies due to its potential therapeutic applications. One area of research has focused on the neuroprotective effects of PPTC. Studies have shown that PPTC can protect neurons from oxidative stress and inflammation, which are known to contribute to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. PPTC has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Another area of research has focused on the anticancer properties of PPTC. Studies have shown that PPTC can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. PPTC has also been shown to sensitize cancer cells to chemotherapy, making it a potential adjuvant therapy for cancer treatment.